Cas no 163957-48-0 (Butanamide, 2-(acetylamino)-3-methyl-N-(phenylmethyl)-, (R)-)

• Product name: Butanamide, 2-(acetylamino)-3-methyl-N-(phenylmethyl)-, (R)-
• CAS No: 163957-48-0
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 1344623
• PubChem ID: 7987526

Butanamide, 2-(acetylamino)-3-methyl-N-(phenylmethyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-(acetylamino)-3-methyl-N-(phenylmethyl)-, (R)-
• 163957-48-0
• DTXSID501200943
• (2R)-2-(Acetylamino)-3-methyl-N-(phenylmethyl)butanamide
• CHEMBL2147267

• Inchi： InChI=1S/C14H20N2O2/c1-10(2)13(16-11(3)17)14(18)15-9-12-7-5-4-6-8-12/h4-8,10,13H,9H2,1-3H3,(H,15,18)(H,16,17)/t13-/m1/s1
• InChI Key： FHPYYONXWDZUGV-CYBMUJFWSA-N
• SMILES： CC(C)C(C(=O)NCC1=CC=CC=C1)NC(=O)C

Computed Properties

• Exact Mass: 248.1526
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2